molecular formula C17H18BrN3O2 B4900215 methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide

methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide

Cat. No. B4900215
M. Wt: 376.2 g/mol
InChI Key: DXIPYXNDGCOTAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide, also known as MBBAH, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anti-tumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death.

Mechanism of Action

The mechanism of action of methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been shown to have anti-inflammatory properties, as well as antioxidant activity. Additionally, this compound has been shown to have a protective effect on the liver, reducing the damage caused by certain toxins.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide in lab experiments is its high purity and good yields, which make it a reliable and consistent reagent. Additionally, this compound has been shown to have a low toxicity profile, making it a safe option for use in experiments. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its availability and reduce its cost. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment. Finally, research into the potential use of this compound in other areas, such as neurodegenerative diseases, may also be of interest.

Synthesis Methods

The synthesis of methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide involves the reaction of 3-benzyl-1H-benzimidazol-2-amine with methyl chloroacetate in the presence of a base, followed by the addition of hydrobromic acid to form the hydrobromide salt. This method has been reported to yield high purity this compound with good yields.

properties

IUPAC Name

methyl 2-(3-benzyl-2-iminobenzimidazol-1-yl)acetate;hydrobromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N3O2.BrH/c1-22-16(21)12-20-15-10-6-5-9-14(15)19(17(20)18)11-13-7-3-2-4-8-13;/h2-10,18H,11-12H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXIPYXNDGCOTAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CN1C2=CC=CC=C2N(C1=N)CC3=CC=CC=C3.Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18BrN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.